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Compound of Interest

5-(3-Chlorophenyl)-1,2,4-triazin-3-
Compound Name:

amine
CAS No.: 886497-14-9
Cat. No.: B2362345

Get Quote

Executive Summary

5-(3-Chlorophenyl)-1,2,4-triazin-3-amine (CoH7CINa4) is a bioactive heterocyclic compound
belonging to the 1,2,4-triazine class.[1] Structurally analogous to the clinically established
antiepileptic drug Lamotrigine, this molecule retains the critical 1,2,4-triazine core required for
voltage-gated sodium channel (VGSC) modulation while offering a simplified substitution
pattern for structure-activity relationship (SAR) exploration.

Beyond its established neuroactive potential, recent literature identifies 3-amino-1,2,4-triazine
derivatives as emerging inhibitors of Pyruvate Dehydrogenase Kinase 1 (PDK1), suggesting
therapeutic utility in oncology—specifically for KRAS-mutated pancreatic ductal
adenocarcinoma. This guide details the chemical constitution, validated synthesis protocols,
and mechanistic pathways defining its utility in drug discovery.

Chemical Identity & Physiochemical Properties[2][3]
[4][5]1[6][7][8]
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Specification

IUPAC Name

5-(3-Chlorophenyl)-1,2,4-triazin-3-amine

CAS Registry

Analogous to 1120-99-6 (Parent)

Molecular Formula CoH7CIN4

Molecular Weight 206.63 g/mol

SMILES Nclncc(c(Cl)cee2)c2nnl

Appearance Crystalline Solid (Pale Yellow to Off-White)
Solubility Soluble in DMSO, DMF; Sparingly soluble in

Water

LogP (Predicted)

~1.8-2.1

H-Bond Donors

1 (Exocyclic Amine)

H-Bond Acceptors

3 (Triazine Ring Nitrogens)

Technical Synthesis Protocol

The synthesis of 5-aryl-1,2,4-triazin-3-amines is most reliably achieved via the condensation of

arylglyoxals with aminoguanidine bicarbonate. This route minimizes side reactions common in

hydrazine-based cyclizations.

Reagents & Materials

e Precursor A: 3-Chlorophenylglyoxal hydrate (or generated in situ from 3-chloroacetophenone

via SeO:2 oxidation).

e Precursor B: Aminoguanidine bicarbonate.[2]

e Solvent System: Ethanol/Water (1:1 v/v) or n-Butanol.

o Catalyst: Glacial Acetic Acid (optional, for pH adjustment).

Step-by-Step Methodology
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o Preparation of Glyoxal Solution: Dissolve 10 mmol of 3-chlorophenylglyoxal hydrate in 20 mL
of ethanol. Ensure complete dissolution; mild heating (40°C) may be required.

o Condensation: In a separate flask, suspend 10 mmol of aminoguanidine bicarbonate in 10
mL of water.

» Addition: Slowly add the glyoxal solution to the aminoguanidine suspension under vigorous
stirring.

o Note: CO:z evolution will occur.[2] Ensure adequate venting.

o Reflux: Heat the mixture to reflux (approx. 80-90°C) for 4—6 hours. The reaction progress can
be monitored via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

e Cyclization & Isolation: Upon completion, cool the reaction mixture to room temperature. The
product typically precipitates as a solid.

 Purification: Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol or
DMF/Water to achieve >98% purity.

Synthesis Workflow Visualization
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Figure 1: Synthetic pathway for the formation of the 1,2,4-triazine core via glyoxal-
aminoguanidine condensation.[3]

Mechanism of Action (MOA)
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The pharmacological profile of 5-(3-Chlorophenyl)-1,2,4-triazin-3-amine is dual-faceted,
acting on neurological targets for epilepsy/pain and metabolic kinases for oncology.

Neurological: Voltage-Gated Sodium Channel (VGSC)
Blockade

Similar to Lamotrigine, this compound stabilizes the inactive state of voltage-gated sodium
channels (Nav1.1, Navl1.2, Nav1.6).

e Mechanism: It binds to the pore-forming a-subunit during high-frequency firing, preventing
the channel from recovering to the resting state.

¢ Result: Inhibition of repetitive neuronal firing and suppression of glutamate release.

o Therapeutic Indication: Epilepsy (partial seizures), Neuropathic Pain, Bipolar Disorder.

Oncology: PDK1 Inhibition

Recent studies highlight the 3-amino-1,2,4-triazine scaffold as a competitive inhibitor of
Pyruvate Dehydrogenase Kinase 1 (PDK1).

e Mechanism: The triazine ring mimics the adenine moiety of ATP, binding to the ATP-binding
pocket of PDK1.

o Metabolic Impact: Inhibition of PDK1 prevents the phosphorylation of the Pyruvate
Dehydrogenase Complex (PDH). This forces cancer cells to shift from aerobic glycolysis
(Warburg effect) back to mitochondrial oxidative phosphorylation.

e Result: Increased production of Reactive Oxygen Species (ROS) and induction of apoptosis
in KRAS-mutated cells.

Signaling Pathway Visualization
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Oncology Pathway (Metabolic)
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Figure 2: Dual mechanism of action targeting neuronal excitability (left) and cancer metabolism
(right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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